Cas no 84405-44-7 (2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione)

• Product Name: 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione
• CAS No: 84405-44-7
• MF: C₁₄H₆Br₂O₂
• MW: 366.004242420197
• MDL: MFCD03931078
• CID: 60694
• PubChem ID: 253660086
• Update Time: 2025-05-21

2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromophenanthrene-9,10-dione
• 2,7-Dibromo-9,10-phenanthrenedione
• Phenanthrenequinone,2,7-dibromo- (6CI,7CI)
• 2,7-Dibromo-9,10-phenanthrenequinone
• 2,7-Dibromophenanthraquinone
• NSC 102364
• 9,10-Phenanthrenedione, 2,7-dibromo-
• NSC102364
• PubChem21121
• LTZIIBSPYWTOQV-UHFFFAOYSA-N
• CX1142
• OR53109
• OL10160
• 9,10-Phenanthrenedione,2,7-dibromo-
• 2,7-di
• 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione
• 2,7-Dibromo-9,10-phenanthrenedione (ACI)
• Phenanthrenequinone, 2,7-dibromo- (6CI, 7CI)
• 2,7-Dibromo-9,10-phenanthraquinone
• 2,7-Dibromophenanthrenequinone
• CS-W005487
• NSC-102364
• SCHEMBL1290049
• CHEMBL4435774
• AKOS016000251
• DTXSID70295502
• MFCD03931078
• SB66685
• 84405-44-7
• 2,7-dibromo-phenanthrene-9,10-dione
• 2,7-dibromo-9,10-phenanthrene-quinone
• DS-12983
• DB-003246
• 2 pound not7-Dibromophenanthrene-9 pound not10-dione
• D4363
• 2,7-dibromophenanthrene-9,10-quinone
• SY019511

• MDL： MFCD03931078
• Inchi： 1S/C14H6Br2O2/c15-7-1-3-9-10-4-2-8(16)6-12(10)14(18)13(17)11(9)5-7/h1-6H
• InChI Key： LTZIIBSPYWTOQV-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2)Br)C2C(=CC(=CC=2)Br)C1=O

Computed Properties

• Exact Mass: 363.87300
• Monoisotopic Mass: 363.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.911 g/cm3
• Melting Point: 331°C(lit.)
• Boiling Point: 503.8 °C at 760 mmHg
• Flash Point: 179.1 °C
• Refractive Index: 1.7
• PSA: 34.14000
• LogP: 4.25760

2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione

Exploring the Properties and Applications of 2,7-Dibromo-9,10-Dihydrophenanthrene-9,10-Dione (CAS No: 84405-44-7)

The compound 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione, identified by the CAS registry number 84405-44-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dibrominated phenanthrenes, which are known for their unique electronic properties and structural stability. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential uses in depth.

The molecular structure of 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione consists of a phenanthrene backbone with two bromine atoms substituted at the 2 and 7 positions. The presence of these bromine atoms introduces distinct electronic effects that influence the compound's reactivity and optical properties. Additionally, the dihydrophenanthrene moiety contributes to its aromaticity and conjugation length, making it an attractive candidate for applications in optoelectronics and materials science.

Recent studies have focused on the synthesis of this compound through various routes, including bromination reactions and oxidative coupling methods. For instance, researchers have employed electrophilic bromination strategies using N-bromosuccinimide (NBS) under controlled conditions to achieve high yields of the dibrominated product. The optimization of these synthetic pathways has been a key area of investigation to ensure scalability and cost-effectiveness for industrial applications.

The physical properties of 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione are also a subject of interest. Its melting point and solubility characteristics have been studied extensively to determine its suitability for use in high-performance materials. Furthermore, spectroscopic analyses such as UV-vis spectroscopy and fluorescence measurements have provided insights into its optical properties. These studies have revealed that the compound exhibits strong absorption bands in the visible region due to its extended conjugation system.

In terms of applications, this compound has shown promise in the field of organic electronics. Its ability to act as an electron-deficient acceptor material makes it a potential candidate for use in organic photovoltaic (OPV) devices. Recent research has demonstrated that incorporating this compound into OPV blends can enhance charge transfer efficiency and overall device performance.

Beyond electronics, 2,7-dibromo-9,10-dihydrophenanthrene-9,10-dione has also been explored for its potential in drug delivery systems and biomedical imaging. Its unique electronic properties allow for controlled drug release mechanisms under specific stimuli conditions. Additionally, studies have investigated its use as a fluorescent probe for sensing applications due to its high sensitivity to environmental changes.

The environmental impact of this compound is another critical area of research. Assessments on its biodegradability and toxicity have been conducted to ensure its safe handling and disposal in industrial settings. These studies aim to comply with regulatory standards while minimizing any adverse effects on ecosystems.

In conclusion, 2,7-dibromo-9,10-dihydrophenanthrene-9,dione represents a versatile compound with diverse applications across multiple disciplines. Continued research into its synthesis methods,CAS No:84405–44–7, properties,and applications will undoubtedly unlock new opportunities for innovation in materials science,biochemistry,and beyond.